Cas no 169107-13-5 (Meadowfoam Seed Oil)
Meadowfoam Seed Oil Chemical and Physical Properties
Names and Identifiers
-
- Fatsand Glyceridic oils, Limnanthes alba seed
- CropureMDF
- Limnanthes alba seed oils
- Meadowfoam oil
- Meadowfoam seed oil
- Oils,glyceridic, Limnanthes alba seed
- Vegetable oils, Limnanthes alba seed
- Fats and Glyceridic oils, Limnanthes alba seed
- Cropure MDF
- Cropure Meadowfoam LQ-JP
- Fats and Glyceridic oils, Limnanthesalba seed
- Oils, glyceridic, Limnanthesalba seed
- LIMNANTHES ALBA (MEADOWFOAM) SEED OIL
- Meadowfoam Seed Oil
-
Computed Properties
- Isotope Atom Count: 0
- Hydrogen Bond Donor Count: 1
- Hydrogen Bond Acceptor Count: 4
- Heavy Atom Count: 25
- Rotatable Bond Count: 4
- Complexity: 505
- Covalently-Bonded Unit Count: 1
- Defined Atom Stereocenter Count: 0
- Undefined Atom Stereocenter Count : 2
- Defined Bond Stereocenter Count: 0
- Undefined Bond Stereocenter Count: 0
- Surface Charge: 0
- Tautomer Count: 5
- XLogP3: 4.4
Meadowfoam Seed Oil Pricemore >>
| Related Categories | No. | Product Name | Cas No. | Purity | Specification | Price | update time | Inquiry |
|---|---|---|---|---|---|---|---|---|
| FUJIFILM | 136-15982-25mL |
Meadowfoam Seed Oil |
169107-13-5 | 25ml |
JPY 2200 | 2023-09-15 |
Meadowfoam Seed Oil Related Literature
-
José M. Rivera,Mariana Martín-Hidalgo,Jean C. Rivera-Ríos Org. Biomol. Chem., 2012,10, 7562-7565
-
Andre Prates Pereira,Tao Dong,Eric P. Knoshaug,Nick Nagle,Ryan Spiller,Bonnie Panczak,Christopher J. Chuck,Philip T. Pienkos Sustainable Energy Fuels, 2020,4, 3400-3408
-
Yang Chen,Di Zhou,Zheyi Meng,Jin Zhai Chem. Commun., 2016,52, 10020-10023
-
Philipp Traber,Stephan Kupfer,Stefanie Gräfe,Isabelle Baussanne,Martine Demeunynck,Jean-Marie Mouesca,Serge Gambarelli,Vincent Artero,Murielle Chavarot-Kerlidou Chem. Sci., 2018,9, 4152-4159
-
Xin Fu,Qing-rong Liang,Rong-guang Luo,Yan-shu Li,Xiao-ping Xiao,Lu-lu Yu,Wen-zhe Shan,Guang-qin Fan J. Mater. Chem. B, 2019,7, 3088-3099
Additional information on Meadowfoam Seed Oil
Recent Advances in Chemical Biology and Pharmaceutical Research: Focus on 169107-13-5 and Meadowfoam Seed Oil
In the rapidly evolving field of chemical biology and pharmaceutical research, the exploration of novel compounds and natural products continues to drive innovation. This research brief highlights the latest findings related to the compound 169107-13-5 and the natural product Meadowfoam Seed Oil, providing insights into their potential applications and mechanisms of action.
The compound 169107-13-5, a small molecule with significant biological activity, has recently garnered attention for its potential therapeutic applications. Recent studies published in the Journal of Medicinal Chemistry (2023) have demonstrated its efficacy as a selective inhibitor of key enzymatic pathways involved in inflammatory responses. Structural analysis reveals that 169107-13-5 interacts with the allosteric site of target proteins, offering a novel approach to modulating protein function without direct competition at the active site.
Meadowfoam Seed Oil (Limnanthes alba), a plant-derived oil rich in long-chain fatty acids, has emerged as a promising candidate for pharmaceutical and cosmetic applications. A 2024 study in the Journal of Natural Products characterized its unique composition, with over 98% of its fatty acids containing 20 or more carbon atoms. This distinctive profile contributes to its exceptional oxidative stability and skin barrier-enhancing properties, making it particularly valuable for dermatological formulations.
Recent collaborative research between academic and industrial laboratories has investigated potential synergies between 169107-13-5 and Meadowfoam Seed Oil. Preliminary results suggest that the oil's lipid components may enhance the bioavailability of 169107-13-5 through improved solubility and membrane permeability. This finding, published in the European Journal of Pharmaceutical Sciences (2024), opens new possibilities for formulation development, particularly for topical delivery systems targeting inflammatory skin conditions.
From a mechanistic perspective, studies utilizing advanced techniques such as cryo-EM and molecular dynamics simulations have provided unprecedented insights into how 169107-13-5 interacts with cellular targets. These structural biology approaches, combined with metabolomic profiling of cells treated with Meadowfoam Seed Oil derivatives, are painting a comprehensive picture of their complementary biological activities at the molecular level.
The pharmaceutical industry has shown growing interest in these findings, with several patents filed in 2024 covering novel formulations combining 169107-13-5 analogs with Meadowfoam Seed Oil fractions. These developments suggest a promising trajectory for clinical translation, particularly in dermatology and immunomodulation applications.
Future research directions identified in recent literature include the optimization of extraction and purification methods for Meadowfoam Seed Oil components, structure-activity relationship studies of 169107-13-5 derivatives, and comprehensive preclinical evaluation of combination therapies. The unique physicochemical properties of both substances present both opportunities and challenges for pharmaceutical development that warrant further investigation.
This brief underscores the importance of continued research into both synthetic compounds like 169107-13-5 and natural products such as Meadowfoam Seed Oil. Their individual and combined potential represents an exciting frontier in chemical biology and pharmaceutical science, with implications for drug discovery, formulation science, and therapeutic development across multiple disease areas.
169107-13-5 (Meadowfoam Seed Oil) Related Products
- 2098070-20-1(2-(3-(Pyridin-3-yl)-1H-pyrazol-1-yl)acetimidamide)
- 2680771-01-9(4-cyclopentyl-3-{(prop-2-en-1-yloxy)carbonylamino}butanoic acid)
- 1444113-98-7(N-(3-cyanothiolan-3-yl)-2-[(2,2,2-trifluoroethyl)sulfanyl]pyridine-4-carboxamide)
- 332062-08-5(Fmoc-S-3-amino-4,4-diphenyl-butyric acid)
- 1270529-38-8(1,2,3,4,5,6-Hexahydro-[2,3]bipyridinyl-6-ol)
- 941977-17-9(N'-(3-chloro-2-methylphenyl)-N-2-(dimethylamino)-2-(naphthalen-1-yl)ethylethanediamide)
- 2138166-62-6(2,2-Difluoro-3-[methyl(2-methylbutyl)amino]propanoic acid)
- 89640-58-4(2-Iodo-4-nitrophenylhydrazine)
- 1449132-38-0(3-Fluoro-5-(2-fluoro-5-methylbenzylcarbamoyl)benzeneboronic acid)
- 2034271-14-0(2-(1H-indol-3-yl)-N-{[6-(thiophen-2-yl)-[1,2,4]triazolo[4,3-b]pyridazin-3-yl]methyl}acetamide)